Cas no 34866-42-7 (5-(1,1-Dimethylethyl)dihydro-4H-1,3,5-dithiazine)

• Product Name: 5-(1,1-Dimethylethyl)dihydro-4H-1,3,5-dithiazine
• CAS No: 34866-42-7
• MF: C₇H₁₅NS₂
• MW: 177.330699205399
• CID: 2942546
• PubChem ID: 4269501
• Update Time: 2025-06-25

5-(1,1-Dimethylethyl)dihydro-4H-1,3,5-dithiazine Chemical and Physical Properties

Names and Identifiers

• starbld0026614
• N-t-butyl-1,3,5-dithiazinane
• AE-018/31856008
• DTXSID401238711
• 5-(1,1-Dimethylethyl)dihydro-4H-1,3,5-dithiazine
• 34866-42-7
• 5-tert-butyl-1,3,5-dithiazinane
• 5-(tert-Butyl)-1,3,5-dithiazinane

• Inchi： 1S/C7H15NS2/c1-7(2,3)8-4-9-6-10-5-8/h4-6H2,1-3H3
• InChI Key： QPQICTWOSDRHIA-UHFFFAOYSA-N
• SMILES： S1CSCN(C1)C(C)(C)C

Computed Properties

• Exact Mass: 177.06459183g/mol
• Monoisotopic Mass: 177.06459183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azacyclic compounds 1,3,5-dithiazinanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azacyclic compounds Dithiazinanes 1,3,5-dithiazinanes

Additional information on 5-(1,1-Dimethylethyl)dihydro-4H-1,3,5-dithiazine

5-(1,1-Dimethylethyl)dihydro-4H-1,3,5-dithiazine: A Comprehensive Overview

The compound with CAS No 34866-42-7, commonly referred to as 5-(1,1-Dimethylethyl)dihydro-4H-1,3,5-dithiazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of dithiazines, which are heterocyclic compounds containing two sulfur atoms and one nitrogen atom in a six-membered ring. The presence of the 1,1-Dimethylethyl group introduces unique electronic and steric properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of 5-(1,1-Dimethylethyl)dihydro-4H-1,3,5-dithiazine in various areas. For instance, researchers have explored its role as a precursor for the synthesis of advanced materials. The compound's ability to undergo various chemical transformations under controlled conditions has made it a valuable intermediate in the production of novel polymers and functional materials. Additionally, its electronic properties have been leveraged in the development of new semiconductor materials for use in electronic devices.

The synthesis of CAS No 34866-42-7 involves a multi-step process that typically begins with the preparation of a suitable thioamide or thiourea derivative. This is followed by cyclization reactions under specific conditions to form the dithiazine ring. The introduction of the dimethylethyl group is achieved through alkylation or substitution reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound during synthesis.

In terms of physical properties, 5-(1,1-Dimethylethyl)dihydro-4H-1,3,5-dithiazine exhibits a melting point of approximately 90°C and is soluble in common organic solvents such as dichloromethane and THF. Its solubility characteristics make it suitable for use in various solution-based chemical processes. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating moderate stability under ambient conditions.

The application of this compound extends beyond material science. In pharmacology, researchers have investigated its potential as a drug delivery agent due to its ability to form stable complexes with certain bioactive molecules. Furthermore, its role as a catalyst in organic reactions has been explored in recent studies. For example, it has been used as an organocatalyst in asymmetric synthesis reactions due to its ability to facilitate enantioselective bond formation.

In conclusion, CAS No 34866-42-7, or 5-(1,1-Dimethylethyl)dihydro-4H-1,3,5-dithiazine, stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an area of ongoing research interest. As new methodologies for its synthesis and characterization continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.